Cas no 2387601-47-8 (2-azabicyclo[4.1.0]heptan-5-ol hydrochloride)

• Product Name: 2-azabicyclo[4.1.0]heptan-5-ol hydrochloride
• CAS No: 2387601-47-8
• MF: C₆H₁₂ClNO
• MW: 149.618580818176
• CID: 5108417
• Update Time: 2026-03-03

2-azabicyclo[4.1.0]heptan-5-ol hydrochloride Chemical and Physical Properties

Names and Identifiers

• 2-azabicyclo[4.1.0]heptan-5-ol hydrochloride

• Inchi： 1S/C6H11NO.ClH/c8-6-1-2-7-5-3-4(5)6;/h4-8H,1-3H2;1H
• InChI Key： WSIIGOXMNVGZDQ-UHFFFAOYSA-N
• SMILES： OC1CCNC2CC12.Cl

Additional information on 2-azabicyclo[4.1.0]heptan-5-ol hydrochloride

2-Azabicyclo[4.1.0]Heptan-5-Ol Hydrochloride: A Comprehensive Overview

The compound with CAS No 2387601-47-8, commonly referred to as 2-Azabicyclo[4.1.0]Heptan-5-Ol Hydrochloride, is a structurally unique bicyclic amine alcohol derivative that has garnered significant attention in the fields of organic chemistry, pharmacology, and drug discovery. This compound is characterized by its rigid bicyclic framework, which imparts distinctive physical and chemical properties, making it a valuable molecule for both academic research and industrial applications.

2-Azabicyclo[4.1.0]Heptan-5-Ol Hydrochloride is synthesized through a variety of methods, including ring-closing reactions and stereo-selective syntheses, which allow for the precise control of its stereochemistry and functional groups. Recent advancements in asymmetric catalysis have further enhanced the efficiency and scalability of its production, enabling researchers to explore its potential in diverse chemical and biological contexts.

One of the most notable aspects of this compound is its pharmacological profile. Studies have demonstrated that 2-Azabicyclo[4.1.0]Heptan-5-Ol Hydrochloride exhibits significant bioactivity across multiple biological systems. For instance, it has been shown to modulate ion channels, particularly voltage-gated sodium channels, which are critical targets in the treatment of neurological disorders such as epilepsy and chronic pain conditions.

Moreover, recent research has highlighted the potential of 2-Azabicyclo[4.1.0]Heptan-5-Ol Hydrochloride as a lead compound in the development of novel analgesics. Its ability to interact with G protein-coupled receptors (GPCRs) suggests that it may serve as a template for designing drugs with improved efficacy and reduced side effects compared to current therapeutic agents.

In addition to its pharmacological applications, 2-Azabicyclo[4.1.0]Heptan-5-Ol Hydrochloride has also been explored for its role in chemical synthesis as a chiral building block. Its rigid bicyclic structure makes it an ideal scaffold for constructing complex molecules with high enantioselectivity, which is crucial in the development of enantiomerically pure drugs.

Recent studies have also delved into the environmental fate and toxicity of 2-Azabicyclo[4.1.0]Heptan-5-Ol Hydrochloride, providing valuable insights into its biodegradation pathways and potential ecological impacts. These findings are essential for ensuring the sustainable use of this compound in both research and industrial settings.

Looking ahead, the continued exploration of 2-Azabicyclo[4.1.0]Heptan-5-Ol Hydrochloride is expected to yield further breakthroughs in its application as a therapeutic agent and a versatile building block in organic synthesis. As researchers continue to uncover its full potential, this compound stands poised to make significant contributions to the advancement of modern medicine and chemistry.